Cas no 84746-35-0 (methyl (2E)-4-methyl-3-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: methyl (2E)-4-methyl-3-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 84746-35-0
• MF: C₁₈H₁₆N₂O₂S
• MW: 324.396842956543
• CID: 6089791
• PubChem ID: 1528711
• Update Time: 2025-05-20

methyl (2E)-4-methyl-3-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-4-methyl-3-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2,3-dihydro-4-methyl-3-phenyl-2-(phenylimino)-, methyl ester
• IFLab1_004018
• F0856-0404
• (E)-methyl 4-methyl-3-phenyl-2-(phenylimino)-2,3-dihydrothiazole-5-carboxylate
• SCHEMBL11216439
• HMS1423G14
• AKOS002168515
• methyl 4-methyl-3-phenyl-2-phenylimino-1,3-thiazole-5-carboxylate
• 84746-35-0

• Inchi： 1S/C18H16N2O2S/c1-13-16(17(21)22-2)23-18(19-14-9-5-3-6-10-14)20(13)15-11-7-4-8-12-15/h3-12H,1-2H3
• InChI Key： WPCBYDGPTCHRBL-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=C(C)N(C2=CC=CC=C2)C1=NC1=CC=CC=C1

Computed Properties

• Exact Mass: 324.09324893g/mol
• Monoisotopic Mass: 324.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 460.3±55.0 °C(Predicted)
• pka: -0.80±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl (2E)-4-methyl-3-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazole-5-carboxylate

Methyl (2E)-4-methyl-3-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazole-5-carboxylate: A Comprehensive Overview

The compound with CAS No. 84746-35-0, known as methyl (2E)-4-methyl-3-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazole-5-carboxylate, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The thiazole ring system is a key structural feature of this molecule, contributing to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of methyl (2E)-4-methyl-3-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazole-5-carboxylate in medicinal chemistry. Researchers have explored its potential as a bioactive agent in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. The molecule's substituted phenyl groups and imino functionality play a crucial role in its interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves a series of carefully designed organic reactions. The formation of the thiazole ring is typically achieved through a condensation reaction between an amine and a thioamide or thioester. The subsequent introduction of the phenyl groups and the methyl esterification step ensures the molecule's stability and bioavailability. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

In terms of applications, methyl (2E)-4-methyl-3-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazole-5-carboxylate has shown potential as a lead compound in drug design. Its ability to modulate key cellular pathways makes it an attractive target for developing novel therapeutics. For instance, studies have demonstrated its inhibitory effects on enzymes involved in inflammation and cancer progression, suggesting its role as a potential anticancer agent.

Moreover, the compound's optical properties have been leveraged in materials science. Its ability to absorb specific wavelengths of light makes it a candidate for use in optoelectronic devices. Researchers are currently exploring its integration into organic light-emitting diodes (OLEDs) and photovoltaic cells, where its stability and efficiency could offer significant advantages over existing materials.

The structural versatility of methyl (2E)-4-methyl-3-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazole-5-carboxylate also lends itself to various chemical modifications. By altering the substituents on the thiazole ring or modifying the ester group, chemists can tailor the molecule's properties for specific applications. This adaptability underscores its importance as a building block in organic synthesis.

In conclusion, methyl (2E)-4-methyl-3-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazole-5-carboxylate is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and application studies, positions it as a key player in future research and development efforts.